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Compound of Interest

Compound Name:

3-

(Carboxymethyl)benzothiazolium

bromide

CAS No.: 74385-09-4

Cat. No.: B1282245

Get Quote

3-(Carboxymethyl)benzothiazolium bromide is a versatile heterocyclic compound that has

garnered significant attention across multiple scientific disciplines. As a key intermediate, it

serves as a foundational building block in the synthesis of complex benzothiazole derivatives,

which are integral to the development of novel pharmaceuticals and agrochemicals.[1] Its

unique molecular architecture, featuring a redox-active benzothiazolium core, makes it valuable

in material science and electrochemical applications, such as the fabrication of biosensors.[2]

Furthermore, its intrinsic fluorescent properties allow it to function as a sensitive probe in

biochemical assays for studying enzyme kinetics, protein interactions, and detecting metal ions.

[1][2]

This guide, intended for laboratory personnel, provides a comprehensive overview of the

critical safety protocols, handling procedures, chemical properties, and experimental

applications of 3-(Carboxymethyl)benzothiazolium bromide. By integrating established

safety data for related chemical structures with field-proven laboratory practices, this document

aims to equip researchers with the knowledge necessary to handle this compound responsibly

and effectively.
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Section 1: Chemical and Physical Profile
A thorough understanding of a compound's physical properties is the first step in ensuring its

proper handling and application. The key characteristics of 3-
(Carboxymethyl)benzothiazolium bromide are summarized below.

Property Value Source(s)

CAS Number 74385-09-4 [1][2][3][4]

Molecular Formula C₉H₈BrNO₂S [1][2][4]

Molecular Weight 274.13 g/mol [1][4][5]

Appearance
White to orange to green

crystalline powder
[1][2]

Solubility
Soluble in aqueous solutions;

very faint turbidity in hot water
[1][2]

Storage Conditions

Store at room temperature or

2-8°C in a dry, cool, well-

ventilated place

[1][6][7]

Section 2: Comprehensive Safety and Handling
Protocol
While some sources describe 3-(Carboxymethyl)benzothiazolium bromide as having a "low

toxicity profile," comprehensive toxicological data is not widely available.[1] Therefore, a

conservative approach is mandated, treating it with the same precautions as other potentially

hazardous benzothiazole derivatives, which are known to cause skin, eye, and respiratory

irritation.[8] Adherence to good industrial hygiene and safety practices is paramount.[6]

Hazard Identification and Risk Assessment
A proactive risk assessment should precede any experimental work. The following workflow

provides a systematic approach to identifying and mitigating risks associated with handling this

compound.
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Figure 1: Risk assessment workflow for handling chemical reagents.

Personal Protective Equipment (PPE) and Engineering
Controls
Proper PPE is the primary barrier against chemical exposure. The following should be

considered mandatory when handling 3-(Carboxymethyl)benzothiazolium bromide:

Eye and Face Protection: Wear chemical safety goggles or a face shield that conforms to

OSHA 1910.133 or European Standard EN166 regulations.[8]

Skin Protection: Chemically resistant gloves (e.g., nitrile) and a lab coat or long-sleeved

clothing are essential to prevent skin contact.[6] Always inspect gloves for integrity before

use and remove them carefully to avoid contamination.[6]

Respiratory Protection: Handle the solid powder exclusively in a well-ventilated area,

preferably within a certified chemical fume hood, to prevent the inhalation of dust particles.[9]

If a fume hood is unavailable, a NIOSH/MSHA-approved respirator is required.[10]

Hygiene Measures: Do not eat, drink, or smoke in the laboratory.[6] Wash hands thoroughly

after handling the compound, before breaks, and at the end of the workday.[6] Contaminated

clothing should be removed and laundered before reuse.[6]

Emergency First-Aid Procedures
In the event of accidental exposure, immediate and appropriate action is critical.
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Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[8][11] Seek prompt medical attention if irritation develops

or persists.[8][11]

Skin Contact: Wash the affected area immediately with plenty of soap and water for at least

15 minutes.[8][11] If skin irritation occurs, seek medical advice.[8]

Inhalation: Move the individual to fresh air.[8][11] If breathing is difficult or has stopped,

provide artificial respiration and seek immediate medical attention.[8][11]

Ingestion: Clean the mouth with water and then drink plenty of water.[6] Do NOT induce

vomiting.[11] Seek immediate medical attention.

Section 3: Chemical Reactivity and Synthesis
Stability and Reactivity Profile
3-(Carboxymethyl)benzothiazolium bromide is generally stable when stored under

recommended conditions.[1] However, its benzothiazolium core is redox-active, a property

leveraged in electrochemical sensor development.[2] The carboxymethyl group provides a site

for further chemical derivatization.[2]

Based on data for analogous compounds, it should be considered incompatible with:

Strong oxidizing agents

Strong acids

Strong bases[11]

Theoretical studies on the benzothiazole scaffold indicate that the C2 carbon is a primary

electrophilic site, while the nitrogen atom acts as a nucleophilic center, guiding its reactivity in

synthetic transformations.[12]

General Synthesis Pathway
The compound is typically synthesized via the N-alkylation of a benzothiazole precursor.[3] This

involves a nucleophilic attack from the nitrogen atom of the thiazole ring on an alkylating agent,
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such as bromoacetic acid.[3]
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Figure 2: Generalized workflow for N-alkylation synthesis.

Experimental Protocol: General N-Alkylation Synthesis
This protocol is a generalized procedure based on established methods for synthesizing

related compounds and should be adapted and optimized for specific laboratory conditions.[3]

[13]

Reagent Preparation: In a chemical fume hood, carefully measure the benzothiazole

precursor and a slight molar excess (e.g., 1.1 equivalents) of bromoacetic acid or its ester

derivative (e.g., ethyl bromoacetate).[13]

Reaction Setup: Combine the reagents in a round-bottom flask equipped with a magnetic

stirrer and a reflux condenser. The reaction can often be conducted "neat" (without solvent)

or in a high-boiling nonpolar solvent.[13]

Heating and Monitoring: Heat the mixture with stirring in an oil bath to a temperature range of

140-150°C.[13] Monitor the reaction for completion, which may be indicated by the cessation

of gas evolution (e.g., methyl bromide if using a methylthio-benzothiazole precursor).[13]

Workup and Purification: Allow the reaction mixture to cool to room temperature. The crude

product can then be purified. This may involve extraction with a suitable solvent (e.g., hot

hexanes) followed by recrystallization to yield the pure product.[13]
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Characterization: Confirm the identity and purity of the synthesized 3-
(Carboxymethyl)benzothiazolium bromide using standard analytical techniques such as

NMR spectroscopy, mass spectrometry, and melting point analysis.

Section 4: Key Applications in Research
The compound's versatility makes it relevant in several research areas.

Biochemical Assays: It serves as a fluorescent probe to monitor enzyme activity and protein

interactions with high sensitivity.[1]

Pharmaceutical Development: As a key intermediate, it is used to synthesize benzothiazole

derivatives with potential therapeutic activities, including antimicrobial and antitumor

properties.[1][2][14]

Analytical Chemistry: Its ability to form stable, fluorescent complexes with metal ions makes

it useful for their detection in environmental and quality control settings.[1][2]

Experimental Protocol: General Use as a Fluorescent
Probe
This protocol outlines a general workflow for using the compound to detect an analyte (e.g., a

metal ion) via fluorescence spectroscopy.

Stock Solution Preparation: Prepare a stock solution of 3-
(Carboxymethyl)benzothiazolium bromide in an appropriate aqueous buffer (e.g., Tris-

HCl, HEPES). Ensure the pH of the buffer is compatible with the experimental system.

Sample Preparation: Prepare a series of samples containing the analyte of interest at

varying concentrations in the same buffer system.

Incubation: Add a fixed concentration of the 3-(Carboxymethyl)benzothiazolium bromide
probe to each sample. Allow the samples to incubate for a sufficient time at a controlled

temperature to permit complex formation.

Fluorescence Measurement: Using a spectrofluorometer, measure the fluorescence

emission of each sample at the appropriate excitation and emission wavelengths for the
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probe-analyte complex.

Data Analysis: Plot the fluorescence intensity as a function of analyte concentration to

generate a calibration curve, which can be used to determine the concentration of the

analyte in unknown samples.

Section 5: Waste Management and Disposal
Proper disposal is a critical component of laboratory safety and environmental responsibility. All

waste containing 3-(Carboxymethyl)benzothiazolium bromide must be treated as hazardous

chemical waste.[10][15]
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Figure 3: Workflow for hazardous chemical waste disposal.
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Step-by-Step Disposal Protocol
Containment: Collect all waste materials, including excess solid reagent, contaminated

solutions, and disposable labware (e.g., gloves, pipette tips), in a designated, leak-proof

hazardous waste container.[10][15]

Labeling: Clearly label the container with "Hazardous Waste" and the full chemical name: "3-
(Carboxymethyl)benzothiazolium bromide".[10]

Rinsate Collection: When rinsing non-disposable glassware, the first rinse must be collected

and disposed of as hazardous waste.[15]

Storage: Keep the waste container securely sealed when not in use and store it in a

designated satellite accumulation area that provides secondary containment and is away

from incompatible materials.[15]

Disposal: Contact your institution's Environmental Health and Safety (EHS) department to

arrange for the pickup and proper disposal of the hazardous waste.[15] Never dispose of this

chemical down the sink or in the regular trash.[15]

Conclusion
3-(Carboxymethyl)benzothiazolium bromide is a compound of significant utility in modern

research and development. Its effective and safe use hinges on a robust understanding of its

properties, a proactive approach to risk assessment, and strict adherence to established

protocols for handling, storage, and disposal. By following the comprehensive guidelines

outlined in this document, researchers can confidently and responsibly leverage the potential of

this versatile chemical.
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